Cas no 1284579-23-2 (2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile)

• Product Name: 2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile
• CAS No: 1284579-23-2
• MF: C₁₃H₉F₂N₃
• MW: 245.227469205856
• CID: 5962410
• PubChem ID: 62048200
• Update Time: 2025-06-08

2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[(2,4-difluorophenyl)methyl]amino}pyridine-3-carbonitrile
• EN300-6479362
• AKOS011325136
• 2-[(2,4-difluorophenyl)methylamino]pyridine-3-carbonitrile
• 1284579-23-2
• 2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile

• Inchi： 1S/C13H9F2N3/c14-11-4-3-10(12(15)6-11)8-18-13-9(7-16)2-1-5-17-13/h1-6H,8H2,(H,17,18)
• InChI Key： FLQLYQMRZRFNRU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC1C(C#N)=CC=CN=1)F

Computed Properties

• Exact Mass: 245.07645362g/mol
• Monoisotopic Mass: 245.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.7Ų

Additional information on 2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile

Introduction to 2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile (CAS No. 1284579-23-2)

The compound 2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile, identified by the CAS registry number CAS No. 1284579-23-2, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications in drug design, agrochemicals, and materials science.

The molecular structure of 2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile consists of a pyridine ring substituted with a cyano group at the 3-position and a (2,4-difluorophenyl)methylamino group at the 2-position. The presence of fluorine atoms on the aromatic ring introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. The cyano group further enhances the molecule's electronic characteristics, making it a promising candidate for various chemical transformations and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1284579-23-2. Researchers have employed methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution to construct this compound with high purity and yield. These methods not only highlight the versatility of modern synthetic techniques but also pave the way for large-scale production of this compound for industrial applications.

In terms of pharmacological applications, 2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile has shown potential as a lead compound in drug discovery programs targeting various diseases. Preclinical studies have demonstrated its ability to modulate key biological pathways, making it a valuable tool in understanding disease mechanisms and developing therapeutic interventions.

The environmental impact and toxicity profile of CAS No. 1284579-23-2 have also been subjects of recent research. Studies indicate that this compound exhibits low acute toxicity in experimental models, suggesting its potential for safe use in agricultural and pharmaceutical settings. However, further long-term studies are required to fully assess its environmental fate and potential risks.

In conclusion, 2-[(2,4-Difluorophenyl)methylamino]pyridine-3-carbonitrile (CAS No. 1284579-23-) is a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key molecule for future research and development efforts.